Cas no 1096317-29-1 (1-(4-tert-Butylphenyl)cyclopentylmethanamine)

1-(4-tert-Butylphenyl)cyclopentylmethanamine is a specialized organic compound featuring a cyclopentylmethanamine core substituted with a 4-tert-butylphenyl group. This structure imparts unique steric and electronic properties, making it valuable in pharmaceutical and agrochemical research. The tert-butyl group enhances lipophilicity, potentially improving membrane permeability, while the cyclopentyl ring contributes to conformational rigidity, which may influence binding affinity in target interactions. The primary amine functionality allows for further derivatization, enabling its use as a versatile intermediate in synthetic chemistry. Its well-defined molecular architecture supports applications in the development of bioactive molecules, particularly where tailored steric hindrance or specific pharmacophore integration is required.

1-(4-tert-Butylphenyl)cyclopentylmethanamine structure

1096317-29-1 structure

Product Name:1-(4-tert-Butylphenyl)cyclopentylmethanamine

CAS No:1096317-29-1

MF:C₁₆H₂₅N

MW:231.376404523849

MDL:MFCD11898956

CID:4560419

PubChem ID:43378541

Update Time:2025-05-28

1-(4-tert-Butylphenyl)cyclopentylmethanamine Chemical and Physical Properties

Names and Identifiers

- [1-(4-tert-butylphenyl)cyclopentyl]methanamine
- 1-[4-(tert-Butyl)phenyl]cyclopentanemethanamine
- Cyclopentanemethanamine, 1-[4-(1,1-dimethylethyl)phenyl]-
- 1-(4-tert-Butylphenyl)cyclopentylmethanamine
- MDL： MFCD11898956
- Inchi： 1S/C16H25N/c1-15(2,3)13-6-8-14(9-7-13)16(12-17)10-4-5-11-16/h6-9H,4-5,10-12,17H2,1-3H3
- InChI Key： LXUQWFWHUAKETK-UHFFFAOYSA-N
- SMILES： C1(C2=CC=C(C(C)(C)C)C=C2)(CN)CCCC1

Computed Properties

Exact Mass: 231.199
Monoisotopic Mass: 231.199
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 17
Rotatable Bond Count: 3
Complexity: 237
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 26A^2

1-(4-tert-Butylphenyl)cyclopentylmethanamine Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

1-(4-tert-Butylphenyl)cyclopentylmethanamine Pricemore >>

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Chemenu	CM441153-250mg	[1-(4-tert-butylphenyl)cyclopentyl]methanamine	1096317-29-1	95%+	250mg	$362	2023-01-20
Chemenu	CM441153-500mg	[1-(4-tert-butylphenyl)cyclopentyl]methanamine	1096317-29-1	95%+	500mg	$662	2023-01-20
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